N-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-26-16-7-3-14(4-8-16)5-10-19(23)21-15-6-9-17(20)18(13-15)22-11-2-12-27(22,24)25/h3-4,6-9,13H,2,5,10-12H2,1H3,(H,21,23)
• InChI Key: HEQIMBZQMDJSGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=CC(=C(C=C2)Cl)N3CCCS3(=O)=O
• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol

Description

The compound “N-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3-(4-methoxyphenyl)propanamide” is a complex organic molecule. It contains a thiazolidine ring, which is a heterocyclic compound with sulfur and nitrogen. The molecule also contains a chlorophenyl group, a methoxyphenyl group, and a propanamide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of several functional groups. The thiazolidine ring, for example, is a five-membered ring with one sulfur atom and one nitrogen atom. The chlorophenyl, methoxyphenyl, and propanamide groups are also likely to contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Scientific Research Applications

Anticancer Activity

• F2036-0398 has shown promising anticancer potential. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Anti-inflammatory Properties

• Inflammation plays a crucial role in various diseases. F2036-0398 has been studied for its anti-inflammatory effects. .

Antimicrobial Activity

• The compound’s structure suggests potential antimicrobial properties. Researchers have explored its efficacy against bacteria, fungi, and even some drug-resistant strains. .

Thiazolidinone Derivatives in Drug Design

• F2036-0398 belongs to the thiazolidinone class. Thiazolidinones have attracted attention in drug design due to their diverse biological activities. .

Enantioselective Synthesis

• Enantioselective synthesis is crucial for obtaining pure enantiomers. F2036-0398 has been used as a substrate in asymmetric reactions, leading to chiral products with high enantiopurity. .

Crystal Engineering and Supramolecular Chemistry

• The crystal structure of F2036-0398 reveals interesting packing arrangements, primarily driven by hydrogen bonding and π-π interactions. .

Mechanism of Action

The mechanism of action of this compound is not clear without further information. It could potentially have biological activity, depending on its structure and the presence of certain functional groups.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. It could potentially be used in pharmaceutical research or other areas of chemistry.